Cas no 1261961-59-4 (2-chloro-5-(5-formylthiophen-3-yl)benzoic acid)

• Product Name: 2-chloro-5-(5-formylthiophen-3-yl)benzoic acid
• CAS No: 1261961-59-4
• MF: C₁₂H₇ClO₃S
• MW: 266.700181245804
• MDL: MFCD18319833
• CID: 2766248
• PubChem ID: 53225751
• Update Time: 2025-05-21

2-chloro-5-(5-formylthiophen-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(5-formylthiophen-3-yl)benzoic acid
• 5-(2-Formylthiophen-4-yl)-2-chlorobenzoic acid, 95%
• SCHEMBL2560854
• 5-(2-FORMYLTHIOPHEN-4-YL)-2-CHLOROBENZOIC ACID
• MFCD18319833
• EN300-1085836
• DTXSID30689483
• 1261961-59-4

• MDL： MFCD18319833
• Inchi： 1S/C12H7ClO3S/c13-11-2-1-7(4-10(11)12(15)16)8-3-9(5-14)17-6-8/h1-6H,(H,15,16)
• InChI Key： NWVHUCWBZXCGLR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1=CSC(C=O)=C1

Computed Properties

• Exact Mass: 265.9804429Da
• Monoisotopic Mass: 265.9804429Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 82.6Ų

Additional information on 2-chloro-5-(5-formylthiophen-3-yl)benzoic acid

Research Brief on 2-chloro-5-(5-formylthiophen-3-yl)benzoic acid (CAS: 1261961-59-4): Recent Advances and Applications

The compound 2-chloro-5-(5-formylthiophen-3-yl)benzoic acid (CAS: 1261961-59-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and material science. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the thiophene and benzoic acid moieties, make it a promising scaffold for the development of novel bioactive molecules.

Recent studies have highlighted the role of 2-chloro-5-(5-formylthiophen-3-yl)benzoic acid as a key intermediate in the synthesis of heterocyclic compounds with potential pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of thiophene-based inhibitors targeting protein kinases involved in cancer progression. The compound's aldehyde functionality allows for further derivatization, enabling the exploration of diverse chemical space for drug development.

In addition to its pharmacological potential, 2-chloro-5-(5-formylthiophen-3-yl)benzoic acid has been investigated for its role in materials science. A recent report in ACS Applied Materials & Interfaces described its incorporation into conjugated polymers for organic electronic devices. The electron-withdrawing properties of the chloro and formyl groups enhance the material's electronic characteristics, making it suitable for applications in organic photovoltaics and field-effect transistors.

From a synthetic perspective, advancements in the preparation of 2-chloro-5-(5-formylthiophen-3-yl)benzoic acid have been reported, with a focus on improving yield and scalability. A 2022 study in Organic Process Research & Development outlined a novel catalytic method for its synthesis, reducing the need for hazardous reagents and minimizing environmental impact. These developments are critical for facilitating its broader adoption in industrial and academic research settings.

Looking ahead, the potential of 2-chloro-5-(5-formylthiophen-3-yl)benzoic acid in drug discovery and materials science remains largely untapped. Future research directions may include exploring its interactions with biological targets, optimizing its physicochemical properties for specific applications, and expanding its use in multicomponent reactions. As the field progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics and functional materials.